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Methyl 1-[[2-N-(5-Nitrothiazolyl)carboxamido]phenyl]-2,3,4- tri-O-acetyl-β-D-glucopyranuronate Methyl 1-[[2-N-(5-Nitrothiazolyl)carboxamido]phenyl]-2,3,4- tri-O-acetyl-β-D-glucopyranuronate
Brand Name: Vulcanchem
CAS No.: 221287-92-9
VCID: VC0018091
InChI: InChI=1S/C23H23N3O13S/c1-10(27)35-16-17(36-11(2)28)19(37-12(3)29)22(39-18(16)21(31)34-4)38-14-8-6-5-7-13(14)20(30)25-23-24-9-15(40-23)26(32)33/h5-9,16-19,22H,1-4H3,(H,24,25,30)/t16-,17-,18-,19+,22+/m0/s1
SMILES: CC(=O)OC1C(C(OC(C1OC(=O)C)OC2=CC=CC=C2C(=O)NC3=NC=C(S3)[N+](=O)[O-])C(=O)OC)OC(=O)C
Molecular Formula: C₂₃H₂₃N₃O₁₃S
Molecular Weight: 581.51

Methyl 1-[[2-N-(5-Nitrothiazolyl)carboxamido]phenyl]-2,3,4- tri-O-acetyl-β-D-glucopyranuronate

CAS No.: 221287-92-9

Reference Standards

VCID: VC0018091

Molecular Formula: C₂₃H₂₃N₃O₁₃S

Molecular Weight: 581.51

Methyl 1-[[2-N-(5-Nitrothiazolyl)carboxamido]phenyl]-2,3,4- tri-O-acetyl-β-D-glucopyranuronate - 221287-92-9

CAS No. 221287-92-9
Product Name Methyl 1-[[2-N-(5-Nitrothiazolyl)carboxamido]phenyl]-2,3,4- tri-O-acetyl-β-D-glucopyranuronate
Molecular Formula C₂₃H₂₃N₃O₁₃S
Molecular Weight 581.51
IUPAC Name methyl (2S,3S,4S,5R,6S)-3,4,5-triacetyloxy-6-[2-[(5-nitro-1,3-thiazol-2-yl)carbamoyl]phenoxy]oxane-2-carboxylate
Standard InChI InChI=1S/C23H23N3O13S/c1-10(27)35-16-17(36-11(2)28)19(37-12(3)29)22(39-18(16)21(31)34-4)38-14-8-6-5-7-13(14)20(30)25-23-24-9-15(40-23)26(32)33/h5-9,16-19,22H,1-4H3,(H,24,25,30)/t16-,17-,18-,19+,22+/m0/s1
SMILES CC(=O)OC1C(C(OC(C1OC(=O)C)OC2=CC=CC=C2C(=O)NC3=NC=C(S3)[N+](=O)[O-])C(=O)OC)OC(=O)C
Synonyms 2-[[(5-Nitro-2-thiazolyl)amino]carbonyl]phenyl β-D-Glucopyranosiduronic Acid Methyl Ester 2,3,4-Triacetate;
PubChem Compound 10962925
Last Modified Dec 19 2021
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